Cas no 1191901-07-1 (Tert-butyl 4-(benzobthiophen-4-yl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(benzobthiophen-4-yl)piperazine-1-carboxylate
• CAS No: 1191901-07-1
• MF: C₁₇H₂₂N₂O₂S
• MW: 318.433783054352
• MDL: MFCD27918709
• CID: 2100685
• PubChem ID: 76847508
• Update Time: 2025-04-21

Tert-butyl 4-(benzobthiophen-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(benzo[b]thiophen-4-yl)piperazine-1-carboxylate
• Tert-butyl 4-(benzobthiophen-4-yl)piperazine-1-carboxylate
• 1-Boc-4-(benzo[b]thiophen-4-yl)piperazine
• 1191901-07-1
• tert-butyl 4-(1-benzothiophen-4-yl)piperazine-1-carboxylate
• MFCD27918709
• DA-47480
• SCHEMBL17996847
• 1-Piperazinecarboxylic acid, 4-benzo[b]thien-4-yl-, 1,1-dimethylethyl ester
• tert-butyl4-(benzo[b]thiophen-4-yl)piperazine-1-carboxylate
• CCKKZUUXAAEVRO-UHFFFAOYSA-N
• 1-piperazinecarboxylic acid,4-benzo[b]thien-4-yl-,1,1-dimethylethyl ester
• BS-50894

• MDL： MFCD27918709
• Inchi： 1S/C17H22N2O2S/c1-17(2,3)21-16(20)19-10-8-18(9-11-19)14-5-4-6-15-13(14)7-12-22-15/h4-7,12H,8-11H2,1-3H3
• InChI Key： CCKKZUUXAAEVRO-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=CC=C2N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 318.14019912g/mol
• Monoisotopic Mass: 318.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines